{[4-methoxy-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
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Overview
Description
“{[4-methoxy-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride” is a chemical compound with the molecular formula C10H13ClF3NO and a molecular weight of 255.67 . It is related to other compounds such as 4-Methoxy-3-(trifluoromethyl)phenylboronic Acid and N-methyl-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for {[4-methoxy-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves the reaction of 4-methoxy-3-(trifluoromethyl)benzaldehyde with methylamine followed by reduction and salt formation.", "Starting Materials": [ "4-methoxy-3-(trifluoromethyl)benzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 4-methoxy-3-(trifluoromethyl)benzaldehyde in ethanol.", "Step 2: Add methylamine to the solution and stir at room temperature for 2 hours.", "Step 3: Add sodium borohydride to the reaction mixture and stir for an additional 2 hours.", "Step 4: Quench the reaction with hydrochloric acid and filter the resulting precipitate.", "Step 5: Wash the precipitate with ethanol and dry under vacuum to obtain {[4-methoxy-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride." ] } | |
CAS No. |
2624125-92-2 |
Molecular Formula |
C10H13ClF3NO |
Molecular Weight |
255.7 |
Purity |
95 |
Origin of Product |
United States |
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